Cas no 1934244-20-8 (tert-butyl 3-aminothiane-3-carboxylate)

• Product Name: tert-butyl 3-aminothiane-3-carboxylate
• CAS No: 1934244-20-8
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• MDL: MFCD29956449
• CID: 5247043
• PubChem ID: 130624008
• Update Time: 2026-03-09

tert-butyl 3-aminothiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-carboxylic acid, 3-aminotetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 3-aminothiane-3-carboxylate

• MDL： MFCD29956449
• Inchi： 1S/C10H19NO2S/c1-9(2,3)13-8(12)10(11)5-4-6-14-7-10/h4-7,11H2,1-3H3
• InChI Key： CHZKFVQNVLKMQP-UHFFFAOYSA-N
• SMILES： C1SCCCC1(N)C(OC(C)(C)C)=O

Additional information on tert-butyl 3-aminothiane-3-carboxylate

Comprehensive Overview of tert-butyl 3-aminothiane-3-carboxylate (CAS No. 1934244-20-8): Properties, Applications, and Industry Insights

The compound tert-butyl 3-aminothiane-3-carboxylate (CAS No. 1934244-20-8) is a specialized thiane derivative with significant relevance in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring both tert-butyl and amino-carboxylate functional groups, makes it a versatile intermediate for constructing complex heterocyclic frameworks. In recent years, this compound has garnered attention due to its role in the development of bioactive molecules, particularly in the fields of medicinal chemistry and drug discovery.

From a structural perspective, tert-butyl 3-aminothiane-3-carboxylate combines a saturated thiane ring (a six-membered sulfur-containing heterocycle) with an amine and ester moiety at the 3-position. This arrangement offers exceptional synthetic flexibility, enabling chemists to explore diverse scaffold modifications. The tert-butyl group provides steric protection, while the carboxylate functionality allows for further derivatization, aligning with current trends in fragment-based drug design and click chemistry applications.

The pharmaceutical industry has shown growing interest in 1934244-20-8 as a building block for small-molecule therapeutics. Its thiane core mimics natural product architectures, addressing the rising demand for 3D-rich fragments in targeted protein degradation strategies. Researchers frequently highlight its utility in synthesizing sulfur-containing pharmacophores, a class of compounds gaining traction due to their enhanced metabolic stability and membrane permeability—key considerations in modern CNS drug development.

In synthetic methodology, tert-butyl 3-aminothiane-3-carboxylate serves as a precursor for chiral auxiliaries and asymmetric catalysts. Its stereogenic center at the 3-position enables the construction of enantiomerically pure compounds, addressing the pharmaceutical industry's focus on stereoselective synthesis. Recent publications demonstrate its use in multicomponent reactions, particularly in constructing spirocyclic systems relevant to kinase inhibitor development.

The compound's stability profile makes it suitable for high-throughput experimentation (HTE) workflows, a hot topic in process chemistry optimization. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the industry's push toward green chemistry principles. Analytical studies using LC-MS and NMR spectroscopy confirm its robustness under various reaction conditions, making it a reliable choice for library synthesis in hit-to-lead optimization campaigns.

From a commercial perspective, CAS 1934244-20-8 has seen increased demand from contract research organizations (CROs) and academic laboratories focusing on structure-activity relationship (SAR) studies. Suppliers often highlight its role in developing proteolysis targeting chimeras (PROTACs) and molecular glues—two frontier areas in drug discovery that frequently appear in scientific search queries. The compound's Lipinski rule compliance further enhances its appeal for lead compound development.

Quality control specifications for tert-butyl 3-aminothiane-3-carboxylate typically emphasize ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. These parameters reflect the compound's use in GMP-compliant synthesis, a critical consideration for researchers querying scale-up challenges in API manufacturing. Proper storage recommendations (typically 2-8°C under inert atmosphere) ensure its stability for extended periods, addressing common concerns about compound degradation in screening libraries.

Emerging applications include its use in DNA-encoded library (DEL) technology, where its diversifiable handle enables efficient tagging strategies. This aligns with the pharmaceutical industry's investment in next-generation screening platforms. Computational studies of its conformational preferences also contribute to AI-driven drug design initiatives, a trending topic in cheminformatics discussions.

Environmental and safety assessments confirm that 1934244-20-8 complies with standard laboratory handling protocols, though proper PPE (personal protective equipment) is recommended during manipulation. Its REACH compliance status makes it accessible to European researchers, while MSDS documentation provides clear guidance for global users—information frequently sought in safety data sheet searches.

Future research directions may explore its potential in bioconjugation chemistry, particularly for developing antibody-drug conjugates (ADCs). The tert-butyloxycarbonyl (Boc) protecting group offers orthogonal deprotection strategies, making it valuable for solid-phase peptide synthesis (SPPS) applications. As the scientific community increasingly focuses on covalent inhibitors and warhead design, the unique reactivity of this thiane derivative positions it as a compound of enduring interest.